Cas no 5962-91-4 (3-Cyclohexyl-2-oxopropanoic acid)

• Product Name: 3-Cyclohexyl-2-oxopropanoic acid
• CAS No: 5962-91-4
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 2106136
• PubChem ID: 11953639
• Update Time: 2024-11-04

3-Cyclohexyl-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-2-oxopropanoic acid
• 3-Cyclohexylpyruvic acid
• 3-cyclohexyl-2-oxopropionic acid
• ZKQKNYMCJALGFK-UHFFFAOYSA-N
• Cyclohexanepropanoic acid, alpha-oxo-
• NE57886
• 3-Cyclohexyl-2-oxopropanoic acid

• Inchi： 1S/C9H14O3/c10-8(9(11)12)6-7-4-2-1-3-5-7/h7H,1-6H2,(H,11,12)
• InChI Key： ZKQKNYMCJALGFK-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids